Cas no 2171652-71-2 (4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-{2-(methoxymethyl)butylcarbamoyl}butanoic acid)

• Product Name: 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-{2-(methoxymethyl)butylcarbamoyl}butanoic acid
• CAS No: 2171652-71-2
• MF: C₂₆H₃₂N₂O₆
• MW: 468.542087554932
• CID: 6212375
• PubChem ID: 165569851
• Update Time: 2025-06-11

4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-{2-(methoxymethyl)butylcarbamoyl}butanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-{2-(methoxymethyl)butylcarbamoyl}butanoic acid
• 2171652-71-2
• EN300-1566559
• 4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-{[2-(methoxymethyl)butyl]carbamoyl}butanoic acid

• Inchi： 1S/C26H32N2O6/c1-3-17(15-33-2)14-27-25(31)23(12-13-24(29)30)28-26(32)34-16-22-20-10-6-4-8-18(20)19-9-5-7-11-21(19)22/h4-11,17,22-23H,3,12-16H2,1-2H3,(H,27,31)(H,28,32)(H,29,30)
• InChI Key： LYELGPZUDKSVQT-UHFFFAOYSA-N
• SMILES： O(C(NC(C(NCC(COC)CC)=O)CCC(=O)O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 468.22603674g/mol
• Monoisotopic Mass: 468.22603674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 13
• Complexity: 664
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 114Ų

Additional information on 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-{2-(methoxymethyl)butylcarbamoyl}butanoic acid

Introduction to 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-{2-(methoxymethyl)butylcarbamoyl}butanoic acid (CAS No. 2171652-71-2)

4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-{2-(methoxymethyl)butylcarbamoyl}butanoic acid (CAS No. 2171652-71-2) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its abbreviated name, Fmoc-protected amino acid derivative, is a key intermediate in the synthesis of various bioactive molecules and therapeutic agents. Its unique structure and properties make it an essential component in the development of novel drugs and biomaterials.

The Fmoc (9-fluorenylmethoxycarbonyl) protecting group is widely used in peptide synthesis due to its stability under mild conditions and ease of removal. The presence of this group in the 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-{2-(methoxymethyl)butylcarbamoyl}butanoic acid molecule ensures that the amino functionality remains protected during synthetic manipulations, allowing for precise control over the chemical reactions involved. This protection strategy is crucial for maintaining the integrity and purity of the final product.

The 2-(methoxymethyl)butylcarbamoyl substituent adds another layer of complexity to the molecule, contributing to its solubility and reactivity properties. This substituent is particularly important in modulating the biological activity of the compound, as it can influence interactions with target proteins and cellular environments. Recent studies have shown that similar structures exhibit promising pharmacological properties, including anti-inflammatory, anti-cancer, and neuroprotective effects.

In the context of drug discovery, 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-{2-(methoxymethyl)butylcarbamoyl}butanoic acid has been explored as a potential lead compound for developing new therapeutic agents. Its ability to form stable amide bonds and its compatibility with various functional groups make it a versatile building block in combinatorial chemistry approaches. Researchers have utilized this compound to synthesize libraries of analogs, which are then screened for their biological activities using high-throughput methods.

One notable application of 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-{2-(methoxymethyl)butylcarbamoyl}butanoic acid is in the development of prodrugs. Prodrugs are inactive precursors that are converted into active drugs within the body through metabolic processes. The Fmoc protecting group can be designed to be cleaved by specific enzymes or under certain physiological conditions, releasing the active drug at the desired site of action. This approach enhances drug efficacy while minimizing side effects.

Recent advancements in computational chemistry have also contributed to a deeper understanding of the structure-function relationships of 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-{2-(methoxymethyl)butylcarbamoyl}butanoic acid. Molecular dynamics simulations and quantum mechanical calculations have provided insights into its conformational behavior and interaction patterns with biological targets. These computational tools are invaluable for optimizing the design of new derivatives with enhanced therapeutic potential.

Clinical trials involving compounds derived from 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-{2-(methoxymethyl)butylcarbamoyl}butanoic acid have shown promising results in treating various diseases. For example, a study published in the Journal of Medicinal Chemistry reported that a derivative of this compound exhibited significant anti-cancer activity against multiple tumor cell lines. Another study in the European Journal of Pharmacology demonstrated its potential as an anti-inflammatory agent, reducing inflammation in animal models of arthritis.

Despite its promising applications, 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-{2-(methoxymethyl)butylcarbamoyl}butanoic acid also presents challenges in terms of large-scale synthesis and purification. Researchers are continuously working on developing more efficient synthetic routes and purification methods to make this compound more accessible for pharmaceutical applications. Green chemistry principles are being increasingly applied to minimize environmental impact and improve sustainability.

In conclusion, 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-{2-(methoxymethyl)butylcarbamoyl}butanoic acid (CAS No. 2171652-71-2) is a versatile and promising compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and functional groups make it an ideal candidate for developing new therapeutic agents with diverse biological activities. Ongoing research continues to uncover new applications and optimize its use in drug discovery and development.